Cas no 2228718-64-5 (1-(azidomethyl)-2,5-difluoro-4-nitrobenzene)

• Product Name: 1-(azidomethyl)-2,5-difluoro-4-nitrobenzene
• CAS No: 2228718-64-5
• MF: C₇H₄F₂N₄O₂
• MW: 214.129067420959
• CID: 6092602
• PubChem ID: 151971406
• Update Time: 2025-06-14

1-(azidomethyl)-2,5-difluoro-4-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• 1-(azidomethyl)-2,5-difluoro-4-nitrobenzene
• 2228718-64-5
• EN300-1787353

• Inchi： 1S/C7H4F2N4O2/c8-5-2-7(13(14)15)6(9)1-4(5)3-11-12-10/h1-2H,3H2
• InChI Key： UASWHXPKXYCZRY-UHFFFAOYSA-N
• SMILES： FC1C=C(C(=CC=1CN=[N+]=[N-])F)[N+](=O)[O-]

Computed Properties

• Exact Mass: 214.03023171g/mol
• Monoisotopic Mass: 214.03023171g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 60.2Ų

Additional information on 1-(azidomethyl)-2,5-difluoro-4-nitrobenzene

Comprehensive Overview of 1-(Azidomethyl)-2,5-difluoro-4-nitrobenzene (CAS No. 2228718-64-5)

1-(Azidomethyl)-2,5-difluoro-4-nitrobenzene (CAS No. 2228718-64-5) is a specialized organic compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in pharmaceutical and material sciences. This compound, characterized by its azidomethyl and nitrobenzene functional groups, is often explored for its reactivity in click chemistry and bioorthogonal reactions, making it a valuable building block in drug discovery and polymer synthesis.

The growing interest in 1-(azidomethyl)-2,5-difluoro-4-nitrobenzene aligns with the broader trend of researchers seeking highly functionalized aromatic compounds for advanced applications. Its difluoro and nitro substituents enhance its electrophilic character, enabling selective modifications in synthetic pathways. This property is particularly relevant in the context of targeted drug delivery and bioconjugation, where precision and efficiency are paramount.

In the realm of green chemistry, CAS No. 2228718-64-5 has been studied for its potential to reduce waste in multi-step syntheses. Researchers are increasingly focusing on sustainable synthesis methods, and this compound’s ability to participate in catalyst-free reactions under mild conditions makes it an attractive candidate. Additionally, its stability under ambient conditions ensures ease of handling, a critical factor for industrial-scale applications.

Another area where 1-(azidomethyl)-2,5-difluoro-4-nitrobenzene shines is in the development of fluorescent probes and molecular sensors. The nitrobenzene moiety can act as an electron acceptor, while the azidomethyl group provides a versatile handle for further functionalization. This dual functionality is highly sought after in the design of bioimaging agents and diagnostic tools, addressing the rising demand for non-invasive medical technologies.

From a commercial perspective, the compound’s relevance is underscored by its inclusion in high-throughput screening libraries. Pharmaceutical companies are increasingly leveraging diverse chemical libraries to identify novel drug candidates, and 1-(azidomethyl)-2,5-difluoro-4-nitrobenzene offers a unique scaffold for such endeavors. Its compatibility with automated synthesis platforms further enhances its appeal in modern drug development pipelines.

In summary, 1-(azidomethyl)-2,5-difluoro-4-nitrobenzene (CAS No. 2228718-64-5) represents a versatile and highly functionalized compound with broad applicability in cutting-edge research. Its role in click chemistry, sustainable synthesis, and biomedical applications positions it as a compound of significant interest for both academic and industrial researchers. As the scientific community continues to explore its potential, this compound is likely to remain at the forefront of innovation in organic and medicinal chemistry.